4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide

• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 4-(3-methylphenyl)sulfanylpyridine-3-sulfonamide
• InChI: InChI=1S/C12H12N2O2S2/c1-9-3-2-4-10(7-9)17-11-5-6-14-8-12(11)18(13,15)16/h2-8H,1H3,(H2,13,15,16)
• InChI Key: DUWNGJUTHQLBPZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)SC2=C(C=NC=C2)S(=O)(=O)N

Description

4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide is a chemical compound that has generated a lot of interest in the scientific community due to its potential applications in research and development. This compound is a member of the sulfonamide family of compounds, which are known for their diverse range of biological activities. In

Mechanism of Action

The mechanism of action of 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes. Specifically, it has been shown to inhibit the activity of carbonic anhydrase enzymes, which are involved in the regulation of pH in the body. By inhibiting these enzymes, 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide may be able to disrupt the growth and progression of diseases such as cancer and Alzheimer's.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide are still being studied. However, it has been shown to have a variety of effects on the body, including anti-inflammatory and antioxidant effects. Additionally, it has been shown to have an inhibitory effect on the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide in lab experiments is its versatility. This compound can be used in a variety of assays and experiments to study its effects on different enzymes and biological processes. Additionally, it has been shown to have low toxicity in vitro, making it a safe compound to use in lab experiments.
One limitation of using 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide in lab experiments is its limited solubility in water. This can make it difficult to use in certain assays and experiments that require aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions that could be explored in the study of 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide. One area of interest is in the development of new drugs based on this compound. By understanding its mechanism of action and its effects on different enzymes and biological processes, researchers may be able to develop new drugs that are more effective and have fewer side effects than current treatments.
Another future direction is in the study of the biochemical and physiological effects of 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide. By understanding how this compound interacts with different enzymes and biological processes, researchers may be able to identify new targets for drug development and gain a better understanding of the underlying mechanisms of diseases such as cancer and Alzheimer's.
Conclusion:
In conclusion, 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide is a promising compound with potential applications in drug discovery and development, as well as in the study of various biological processes. While its mechanism of action is not fully understood, it has been shown to have inhibitory effects on certain enzymes and to have a variety of biochemical and physiological effects. Further research is needed to fully understand the potential of this compound and to identify new directions for its study.

Synthesis Methods

The synthesis of 4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide involves the reaction of 3-methylbenzenethiol with 3-chloropyridine-2-sulfonamide in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified using column chromatography to obtain the pure compound.

Scientific Research Applications

4-[(3-Methylphenyl)sulfanyl]-3-pyridinesulfonamide has been studied for its potential applications in a variety of scientific fields. One of the main areas of interest is in drug discovery and development. This compound has been shown to have inhibitory effects on certain enzymes that are involved in the progression of diseases such as cancer and Alzheimer's. Additionally, it has been shown to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.